Morpholine-4-carboximidamide acetate

Specification

• CAS No.: 402726-73-2
• Molecular Formula: C7H15N3O3
• Molecular Weight: 189.21 g/mol
• IUPAC Name: morpholin-4-ium-4-ylidenemethanediamine;acetate
• Standard InChI: InChI=1S/C5H11N3O.C2H4O2/c6-5(7)8-1-3-9-4-2-8;1-2(3)4/h1-4H2,(H3,6,7);1H3,(H,3,4)
• Standard InChI Key: WZTUWDZSUZKXKG-UHFFFAOYSA-N
• SMILES: CC(=O)O.C1COCCN1C(=N)N
• Canonical SMILES: CC(=O)[O-].C1COCC[N+]1=C(N)N

Introduction

Morpholine-4-carboximidamide acetate is a derivative of morpholine, a six-membered heterocyclic compound containing nitrogen and oxygen atoms. This compound is recognized for its diverse applications in pharmaceuticals, agriculture, and industrial chemistry, serving as a crucial building block in organic synthesis. It has been investigated for its potential biological activities, including antiviral and anticancer properties.

Key Features:

• Molecular Formula: C7H15N3O3

• Molecular Weight: Approximately 189.21 g/mol

• Synonyms: Morpholine-4-carboxamidinium acetate, acetic acid; morpholine-4-carboximidamide

Synthesis Methods:

• Chemical Synthesis: Involves the reaction of morpholine derivatives with appropriate reagents to form the carboximidamide functionality.

• Industrial Scale-Up: Utilizes continuous flow reactors for efficient production.

Biological Activities and Applications

Morpholine-4-carboximidamide acetate has been studied for its potential as an anti-cancer agent and modulator of various biological pathways. Its ability to interact with specific enzymes and receptors makes it a candidate for further research in drug development. Additionally, it has been evaluated for its binding affinity to enzymes involved in disease pathways.

Biological Applications:

• Enzyme Inhibition: Acts as an inhibitor of enzymes such as carbonic anhydrase II.

• Pharmacological Studies: Investigated for its potential in modulating hypoxia-inducible factor-1 (HIF-1) activity.

Safety and Hazards

Morpholine-4-carboximidamide acetate is classified as an irritant and poses several hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.

• Respiratory Effects: May cause respiratory irritation.

Safety Precautions:

• Handling: Requires protective equipment to prevent skin contact and inhalation.

• Storage: Should be stored in a well-ventilated area away from incompatible substances.

Research Findings and Future Directions

Recent studies have highlighted the compound's potential in pharmaceutical development, particularly in cancer treatment and enzyme inhibition. Its solubility profile suggests good bioavailability, which is critical for therapeutic applications. Further research is needed to fully explore its therapeutic potential and to develop it into effective drugs.

Key Research Findings:

Application	Findings
Anti-Cancer	Shows promise as a modulator of biological pathways involved in cancer.
Enzyme Inhibition	Acts as an inhibitor of carbonic anhydrase II, affecting acid-base balance.
Pharmacokinetics	Exhibits limited skin permeability but significant systemic effects when administered appropriately.